Cas no 1184608-84-1 (4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid)

• Product Name: 4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid
• CAS No: 1184608-84-1
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6033763
• PubChem ID: 60786474
• Update Time: 2025-06-13

4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid
• Benzenebutanoic acid, γ-amino-2-bromo-4-methoxy-
• 1184608-84-1
• CS-0345849
• EN300-1933699

• Inchi： 1S/C11H14BrNO3/c1-16-7-2-3-8(9(12)6-7)10(13)4-5-11(14)15/h2-3,6,10H,4-5,13H2,1H3,(H,14,15)
• InChI Key： JJMHFFBFSILPQJ-UHFFFAOYSA-N
• SMILES： C1(C(N)CCC(O)=O)=CC=C(OC)C=C1Br

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• Boiling Point: 424.3±45.0 °C(Predicted)
• pka: 4.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid

Recent Advances in the Study of 4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid (CAS: 1184608-84-1)

4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid (CAS: 1184608-84-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique bromo-methoxyphenyl and butanoic acid moieties, has been the subject of recent studies exploring its biological activity, pharmacokinetics, and potential as a drug candidate. The following research briefing provides an overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and chiral resolution methods, to produce high-purity batches of the compound. These efforts have been critical in enabling subsequent biological evaluations and mechanistic studies.

In vitro and in vivo studies have revealed promising pharmacological properties of 4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid. Notably, the compound has demonstrated inhibitory effects on specific enzymatic targets involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may modulate neurotransmitter activity, opening avenues for research in neurological disorders. The bromo-methoxyphenyl moiety appears to play a key role in these interactions, highlighting the importance of structural optimization.

Pharmacokinetic studies have further elucidated the compound's metabolic stability and distribution profiles. While 4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid exhibits moderate plasma stability, researchers have identified potential metabolites that could contribute to its overall efficacy. These findings underscore the need for further optimization to improve its drug-like properties and reduce off-target effects.

In conclusion, 4-amino-4-(2-bromo-4-methoxyphenyl)butanoic acid (CAS: 1184608-84-1) represents a promising scaffold for drug development, with demonstrated biological activity and modifiable chemical structure. Ongoing research aims to refine its pharmacological profile and explore its therapeutic potential in greater depth. Future studies will likely focus on structure-activity relationships, formulation development, and preclinical efficacy testing to advance this compound toward clinical applications.